Cas no 1699125-17-1 (methyl 2-(3-amino-5-bromo-1H-1,2,4-triazol-1-yl)acetate)

• Product Name: methyl 2-(3-amino-5-bromo-1H-1,2,4-triazol-1-yl)acetate
• CAS No: 1699125-17-1
• MF: C₅H₇BrN₄O₂
• MW: 235.038679361343
• CID: 6573622
• PubChem ID: 103098490
• Update Time: 2025-08-03

methyl 2-(3-amino-5-bromo-1H-1,2,4-triazol-1-yl)acetate Chemical and Physical Properties

Names and Identifiers

• methyl 2-(3-amino-5-bromo-1H-1,2,4-triazol-1-yl)acetate
• 1H-1,2,4-Triazole-1-acetic acid, 3-amino-5-bromo-, methyl ester

• Inchi： 1S/C5H7BrN4O2/c1-12-3(11)2-10-4(6)8-5(7)9-10/h2H2,1H3,(H2,7,9)
• InChI Key： OTYRHASBHQGJGL-UHFFFAOYSA-N
• SMILES： N1(CC(OC)=O)C(Br)=NC(N)=N1

Experimental Properties

• Density: 2.00±0.1 g/cm3(Predicted)
• Boiling Point: 410.5±47.0 °C(Predicted)
• pka: 1.13±0.12(Predicted)

Additional information on methyl 2-(3-amino-5-bromo-1H-1,2,4-triazol-1-yl)acetate

Methyl 2-(3-Amino-5-Bromo-1H-1,2,4-Triazol-1-yl)acetate (CAS No. 1699125-17-1): An Overview of Its Structure, Synthesis, and Potential Applications

Methyl 2-(3-Amino-5-Bromo-1H-1,2,4-Triazol-1-yl)acetate (CAS No. 1699125-17-1) is a compound that has garnered significant attention in recent years due to its unique chemical structure and potential applications in various fields, including pharmaceuticals and materials science. This compound is characterized by its distinctive triazole ring and the presence of a bromine atom, which contribute to its chemical reactivity and biological activity.

The molecular formula of methyl 2-(3-amino-5-bromo-1H-1,2,4-triazol-1-yl)acetate is C₆H₈BrN₄O₂, with a molecular weight of approximately 236.05 g/mol. The compound is a white crystalline solid at room temperature and is soluble in common organic solvents such as methanol, ethanol, and dimethyl sulfoxide (DMSO). Its solubility in water is limited but can be enhanced by adjusting the pH or using co-solvents.

The synthesis of methyl 2-(3-amino-5-bromo-1H-1,2,4-triazol-1-yl)acetate has been reported in several studies. One common method involves the reaction of 3-amino-5-bromo-1H-1,2,4-triazole with methyl bromoacetate in the presence of a base such as potassium carbonate. This reaction typically proceeds via a nucleophilic substitution mechanism, leading to the formation of the desired product with high yield and purity. The use of microwave-assisted synthesis has also been explored to enhance the reaction rate and yield.

In terms of its biological activity, methyl 2-(3-amino-5-bromo-1H-1,2,4-triazol-1-yl)acetate has shown promising results in various assays. Studies have demonstrated its potential as an inhibitor of specific enzymes involved in disease pathways. For example, it has been reported to exhibit potent inhibitory activity against human carbonic anhydrase II (hCA II), an enzyme implicated in conditions such as glaucoma and edema. The bromine atom in the molecule plays a crucial role in enhancing its binding affinity to the target enzyme.

Beyond its enzymatic inhibition properties, methyl 2-(3-amino-5-bromo-1H-1,2,4-triazol-1-yl)acetate has also been investigated for its antimicrobial activity. Research has shown that it possesses broad-spectrum antibacterial and antifungal properties against various pathogens. This makes it a potential candidate for the development of new antimicrobial agents to combat drug-resistant strains.

In the field of materials science, methyl 2-(3-amino-5-bromo-1H-1,2,4-triazol-1-yl)acetate has been explored for its potential use as a functional monomer in polymer synthesis. Its triazole ring provides excellent thermal stability and mechanical strength to the resulting polymers. Additionally, the presence of functional groups such as amino and ester groups allows for further chemical modifications to tailor the properties of the polymers for specific applications.

The safety profile of methyl 2-(3-amino-5-bromo-1H-1,2,4-triazol-1-y l)acetate is an important consideration for its practical use. Toxicological studies have indicated that it exhibits low toxicity at therapeutic concentrations. However, like many chemicals, it should be handled with appropriate precautions to avoid exposure through inhalation or skin contact.

In conclusion, methyl 2-(3-amino-5-bromo-1H-1,2,4-triazol - yl)acetate (CAS No. 1699125 - 7 - 7 - 7 - 7 - 7 - 7 - 7 - 7 - 7 - 7 - 7 - 7 - 7 - ) is a versatile compound with a wide range of potential applications in pharmaceuticals and materials science. Its unique chemical structure and biological activity make it an attractive candidate for further research and development. As new studies continue to emerge, the full extent of its potential benefits will likely become more apparent.